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Compound of Interest

Compound Name: 3-lodobenzoic acid

Cat. No.: B028765

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 3-lodobenzoic acid, ensuring the safety of laboratory personnel and
compliance with hazardous waste regulations.

Researchers, scientists, and drug development professionals must handle the disposal of 3-
lodobenzoic acid with care due to its classification as a hazardous substance. As a
halogenated organic compound, it requires specific disposal procedures to mitigate
environmental and health risks.[1] Adherence to institutional and regulatory guidelines is
paramount.

Immediate Safety Precautions

Before beginning any disposal procedures, ensure that all necessary personal protective
equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant
gloves, and a lab coat.[2][3] All handling of 3-lodobenzoic acid waste should be conducted in
a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or
vapors.[3][4]

Waste Segregation and Collection

Proper segregation of chemical waste is a critical first step. 3-lodobenzoic acid is a
halogenated organic compound and must be collected in a designated hazardous waste
container for such materials.[1] Do not mix halogenated organic wastes with non-halogenated
organic wastes, as this can complicate the disposal process and increase costs.[5][6]
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Key Principles for Collection:

Use a clearly labeled, dedicated waste container for halogenated organic compounds.[1][7]

Ensure the container is made of a compatible material, such as polyethylene, and has a
secure, tight-fitting lid.[7][8]

Keep the waste container closed when not in use.[7]

Do not overfill the container; it is recommended to fill it to no more than three-quarters of its
capacity.[7]

Step-by-Step Disposal Protocol

Preparation: Don the appropriate PPE and work within a designated and well-ventilated
area.[2][4]

Container Labeling: Obtain a hazardous waste tag from your institution's Environmental
Health and Safety (EHS) department. Fill out all required information, including the chemical
name ("3-lodobenzoic acid"), quantity, and hazard characteristics (irritant).[7]

Waste Transfer: Carefully transfer the 3-lodobenzoic acid waste into the designated
halogenated organic waste container. For solid waste, use a scoop or spatula to avoid
creating dust.[2] For solutions, pour carefully to avoid splashing.

Container Sealing: Securely close the waste container lid.[7]

Storage: Store the sealed container in a designated satellite accumulation area (SAA) away
from incompatible materials such as strong oxidizing agents.[2][7][8]

Disposal Request: Once the container is ready for pickup, submit a hazardous waste
collection request to your institution's EHS department.[7]

Quantitative Data Summary
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Parameter Value/information Source
CAS Number 618-51-9 [2][9][10]
Molecular Formula C7H5102 [11]
Molecular Weight 248.02 g/mol [11]
H315: Causes skin
irritationH319: Causes serious
GHS Hazard Statements o [4][11]
eye irritationH335: May cause
respiratory irritation
Storage Class 11 - Combustible Solids [10]

Incompatible Materials

Strong oxidizing agents

[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-lodobenzoic

acid.
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3-lodobenzoic Acid Disposal Workflow
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Disposal workflow for 3-lodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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